Cas no 1203499-29-9 (7-Iodo-1H-pyrido2,3-b1,4oxazin-2(3h)-one)
7-Iodo-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one is a heterocyclic compound featuring a fused pyrido-oxazine core structure with an iodine substituent at the 7-position. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The iodine atom enhances reactivity, enabling efficient cross-coupling reactions such as Suzuki or Sonogashira couplings for further functionalization. Its rigid bicyclic scaffold contributes to molecular stability and potential binding affinity in target interactions. The compound's unique structure makes it valuable for medicinal chemistry research, especially in designing kinase inhibitors or CNS-active agents. It is typically handled under inert conditions due to sensitivity to light and moisture. High-purity grades are available for research applications.
1203499-29-9 structure
Product Name:7-Iodo-1H-pyrido2,3-b1,4oxazin-2(3h)-one
CAS No:1203499-29-9
MF:C7H5IN2O2
MW:276.031273603439
MDL:MFCD13176677
CID:1079448
PubChem ID:329772267
Update Time:2025-07-02
7-Iodo-1H-pyrido2,3-b1,4oxazin-2(3h)-one Chemical and Physical Properties
Names and Identifiers
-
- 7-Iodo-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one
- 7-iodo-1H-pyrido[2,3-b][1,4]oxazin-2-one
- DTXSID80673655
- MFCD13176677
- 7-Iodo-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one, AldrichCPR
- CS-0081781
- AKOS015853601
- 7-iodo-1H,3H-pyrido[2,3-b][1,4]oxazin-2-one
- D74427
- 1203499-29-9
- 7-Iodo-1H-pyrido2,3-b1,4oxazin-2(3h)-one
-
- MDL: MFCD13176677
- Inchi: 1S/C7H5IN2O2/c8-4-1-5-7(9-2-4)12-3-6(11)10-5/h1-2H,3H2,(H,10,11)
- InChI Key: FJGDEJWGCXCKOI-UHFFFAOYSA-N
- SMILES: IC1C=NC2=C(C=1)NC(CO2)=O
Computed Properties
- Exact Mass: 275.94000
- Monoisotopic Mass: 275.93957g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 51.2Ų
Experimental Properties
- PSA: 51.22000
- LogP: 1.15510
7-Iodo-1H-pyrido2,3-b1,4oxazin-2(3h)-one Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- HazardClass:IRRITANT
7-Iodo-1H-pyrido2,3-b1,4oxazin-2(3h)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 054136-100mg |
7-Iodo-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one |
1203499-29-9 | 100mg |
$237.00 | 2021-06-27 | ||
| Matrix Scientific | 054136-500mg |
7-Iodo-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one |
1203499-29-9 | 500mg |
$520.00 | 2021-06-27 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | ADE001266-1G |
7-Iodo-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one |
1203499-29-9 | 1g |
¥10696.47 | 2023-11-11 | ||
| Chemenu | CM364235-250mg |
7-Iodo-1h-pyrido[2,3-b][1,4]oxazin-2(3h)-one |
1203499-29-9 | 95% | 250mg |
$287 | 2022-06-14 | |
| Chemenu | CM364235-1g |
7-Iodo-1h-pyrido[2,3-b][1,4]oxazin-2(3h)-one |
1203499-29-9 | 95% | 1g |
$644 | 2022-06-14 | |
| TRC | I719543-25mg |
7-Iodo-1H-pyrido[2,3-b][1,4]oxazin-2(3h)-one |
1203499-29-9 | 25mg |
$190.00 | 2023-05-18 | ||
| TRC | I719543-50mg |
7-Iodo-1H-pyrido[2,3-b][1,4]oxazin-2(3h)-one |
1203499-29-9 | 50mg |
$305.00 | 2023-05-18 | ||
| TRC | I719543-100mg |
7-Iodo-1H-pyrido[2,3-b][1,4]oxazin-2(3h)-one |
1203499-29-9 | 100mg |
$471.00 | 2023-05-18 | ||
| TRC | I719543-250mg |
7-Iodo-1H-pyrido[2,3-b][1,4]oxazin-2(3h)-one |
1203499-29-9 | 250mg |
$821.00 | 2023-05-18 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I166440-1g |
7-Iodo-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one |
1203499-29-9 | 1g |
¥6,671.00 | 2021-05-21 |
7-Iodo-1H-pyrido2,3-b1,4oxazin-2(3h)-one Related Literature
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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